tert-Butyl 2-(1,3-dioxoisoindolin-2-yloxy)ethylcarbamate
Cat. No. B2677245
Key on ui cas rn:
87276-51-5
M. Wt: 306.318
InChI Key: UDICTKJZWXXLJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08071766B2
Procedure details
tert-Butyl 2-(1,3-dioxoisoindolin-2-yloxy)ethylcarbamate 2E was prepared with quantitative yield from tert-butyl 2-hydroxyethylcarbamate and N-hydroxyphthalimide by a procedure analogous to Example 2A, Step 1. ESI-MS: m/z 329.3 (M+Na)+.
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][NH:4][C:5](=[O:11])[O:6][C:7]([CH3:10])([CH3:9])[CH3:8].O[N:13]1[C:17](=[O:18])[C:16]2=[CH:19][CH:20]=[CH:21][CH:22]=[C:15]2[C:14]1=[O:23]>>[O:23]=[C:14]1[C:15]2[C:16](=[CH:19][CH:20]=[CH:21][CH:22]=2)[C:17](=[O:18])[N:13]1[O:1][CH2:2][CH2:3][NH:4][C:5](=[O:11])[O:6][C:7]([CH3:8])([CH3:10])[CH3:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCCNC(OC(C)(C)C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ON1C(C=2C(C1=O)=CC=CC2)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)OCCNC(OC(C)(C)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
